Undec-1-YN-3-YL acetate

• Molecular Formula: C13H22O2
• Molecular Weight: 210.31 g/mol
• IUPAC Name: undec-1-yn-3-yl acetate
• InChI: InChI=1S/C13H22O2/c1-4-6-7-8-9-10-11-13(5-2)15-12(3)14/h2,13H,4,6-11H2,1,3H3
• InChI Key: XOXDJAKIPZUCJS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(C#C)OC(=O)C

Description

Undec-1-yn-3-yl acetate (C₁₃H₂₂O₂) is a chiral aliphatic acetylene ester characterized by a terminal triple bond at the C1 position and an acetate group at C3. Its synthesis, as reported in a total synthesis study, involves enzymatic kinetic resolution using Novozym 435 (a lipase) to achieve high enantiomeric purity (98% ee) . Key physicochemical properties include:

• NMR: δ 2.44 ppm (d, J = 2.2 Hz) for the acetylenic proton, δ 5.33 ppm (td) for the methine adjacent to the acetate group, and δ 2.09 ppm (s) for the acetyl methyl group .
• IR: Strong absorption at 2166 cm⁻¹ (C≡C stretch) and 1740 cm⁻¹ (ester C=O) .
• Applications: Serves as a chiral building block in organic synthesis, particularly for bioactive molecules like (–)-isoavenaciolide .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound	Molecular Formula	Functional Groups	Key Structural Features	Reference
Undec-1-yn-3-yl acetate	C₁₃H₂₂O₂	Terminal alkyne, acetate ester	Linear C11 chain, triple bond at C1
10-Undecen-1-yl acetate	C₁₃H₂₄O₂	Terminal alkene, acetate ester	Linear C11 chain, double bond at C10
Neryl acetate	C₁₂H₂₀O₂	Conjugated dienes, acetate ester	Branched terpene (3,7-dimethylocta-2,6-diene)
Cedryl acetate	C₁₇H₂₈O₂	Cyclic terpene, acetate ester	Tricyclic cedrane backbone
3-Methyl-1-octen-3-yl acetate	C₁₁H₂₀O₂	Branched alkene, acetate ester	Methyl branch at C3, double bond at C1

Key Observations :

• The triple bond in Undec-1-yn-3-yl acetate enhances reactivity in click chemistry compared to alkenes in 10-Undecen-1-yl acetate .
• Neryl and cedryl acetates derive from terpenes, conferring distinct olfactory properties, unlike the aliphatic Undec-1-yn-3-yl acetate .

Physical and Spectral Properties

Compound	Boiling Point (°C)	Solubility	IR C≡C/C=C Stretch (cm⁻¹)	NMR Acetylenic/Alkenic Proton (δ ppm)
Undec-1-yn-3-yl acetate	Not reported	Soluble in CHCl₃	2166 (C≡C)	2.44 (d, J = 2.2 Hz)
10-Undecen-1-yl acetate	Not reported	Moderate polarity	Absent (C=C at ~1640)	~5.0–5.5 (m)
Neryl acetate	~240–245	Insoluble in water	1640 (C=C)	5.1–5.4 (m, diene protons)

Key Observations :

• The acetylenic proton in Undec-1-yn-3-yl acetate is deshielded (δ 2.44 ppm) compared to alkenic protons (δ 5–6 ppm) in enyl acetates .
• Neryl acetate’s conjugated diene system contributes to its use in fragrances, whereas Undec-1-yn-3-yl acetate’s triple bond enables synthetic versatility .